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Compound of Interest

2-Methoxy-4,4-dimethylpentane-1-
Compound Name:

thiol
CAS No.: 2567503-78-8
Cat. No.: B2576425

Get Quote

Executive Summary

2-Methoxy-4,4-dimethylpentane-1-thiol (CAS: 2567503-78-8) represents a specialized class
of functionalized volatile sulfur compounds (VSCs).[1] Structurally characterized by a gem-
dimethyl steric shield and a

-methoxy ether linkage, this molecule is engineered for high-impact sensory activity and
enhanced metabolic stability compared to its natural analogs (e.g., 3-mercaptohexanol).

This technical guide analyzes the compound's predicted biological interfaces, focusing on
Olfactory Receptor (OR) agonism as its primary bio-activity, while outlining its metabolic fate
and potential utility as a stable pharmacophore in drug discovery.

Chemical Architecture & SAR Analysis

The biological potency of 2-Methoxy-4,4-dimethylpentane-1-thiol is dictated by three
structural motifs:
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e Primary Thiol (-SH): The critical "warhead" for receptor binding (via copper/zinc coordination
in the receptor pocket) and nucleophilic reactivity.

e -Methoxy Group: Increases water solubility slightly compared to alkyl chains and provides a
hydrogen-bond acceptor site, crucial for "locking” the molecule into specific receptor
conformations.

o Gem-Dimethyl Tail (4,4-dimethyl): A neopentyl-like lipophilic tail. This bulky group provides
steric protection, reducing the rate of metabolic oxidation at the terminal carbon and
preventing

-elimination reactions common in linear

-alkoxy thiols.
Property Value | Description Impact on Bio-Activity

Low MW facilitates rapid
Molecular Formula - )
volatility and BBB crossing.

High lipophilicity; rapid

LogP (Octanol/Water) ~3.2-35 )
membrane permeation.
, Extremely potent sensory
Odor Threshold <1 ppb (Predicted) ] ) )
trigger (Trigeminal/Olfactory).
o N Prone to disulfide formation;
Reactivity Nucleophilic (Soft base)

scavenges electrophiles.

Primary Biological Interface: Olfactory
Pharmacology

The most significant biological activity of this compound is its interaction with the mammalian
olfactory system. Based on Structural-Activity Relationships (SAR) of similar "tropical” thiols
(e.g., 4-methoxy-2-methyl-2-butanethiol), this molecule is a predicted high-affinity agonist for
specific Class | Olfactory Receptors.
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Mechanism of Action: Metal-lon Coordination

Human olfactory receptors for thiols (specifically OR2M3 and OR2T11) often utilize a transition
metal ion (Cu2* or Zn2*) within the binding pocket to anchor the thiol group.

Entry: The lipophilic gem-dimethyl tail facilitates entry into the hydrophobic pocket of the
Transmembrane Domain (TMD).

e Anchoring: The thiol (-SH) deprotonates or coordinates directly with the metal ion bridge
(likely His-Metal-Cys maotif) in the receptor.

o Activation: The

-methoxy group forms a secondary hydrogen bond with a serine or threonine residue (e.qg.,
Ser108), stabilizing the "active" conformation of the G-Protein Coupled Receptor (GPCR).

 Signal Transduction:

activation

Adenylyl Cyclase Il
cAMP

CNG channel opening

Depolarization.

Visualization: Receptor Ligand Interaction & Signaling

The following diagram illustrates the predicted signaling cascade and molecular docking logic.
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Caption: Predicted signal transduction pathway and pharmacophore mapping for thiol-
mediated olfactory receptor activation.

Metabolic Fate & Toxicology

Unlike linear thiols which are rapidly oxidized, the 4,4-dimethyl substitution provides resistance
to

-oxidation. However, the thiol moiety remains the primary site of metabolism.

Detoxification Pathways

e S-Methylation (Dominant): The enzyme Thiol Methyltransferase (TMT) or Thiopurine S-
methyltransferase (TPMT) will transfer a methyl group from SAM (S-adenosylmethionine) to
the thiol, forming a thioether. This renders the molecule odorless and more lipophilic.

o Glucuronidation: Subsequent oxidation of the S-methylated product or direct conjugation
(rare for sterically hindered thiols) facilitates renal excretion.

o Disulfide Formation: In high oxidative stress environments, the thiol may dimerize to form the
disulfide. This is reversible via glutathione reductase.

Toxicity Potential

o Acute Toxicity: Likely low, consistent with structurally related food-grade thiols (GRAS
status).

o Sensitization: Thiols are known skin sensitizers. The high lipophilicity suggests potential for
dermal absorption; standard PPE (nitrile gloves) is mandatory.

e ROS Scavenging: The thiol group can act as a radical scavenger, potentially offering
localized antioxidant protection, though this is not a therapeutic target due to the compound's
volatility.

Experimental Protocols

To validate the biological activity, the following protocols are recommended.
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Protocol A: Olfactory Threshold Determination (GC-O)

Objective: Determine the odor detection threshold and character.

Preparation: Synthesize 2-Methoxy-4,4-dimethylpentane-1-thiol (purity >98%). Prepare
serial dilutions in odorless propylene glycol or ethanol (Range: 100 ppm down to 0.001 ppb).

Instrumentation: Gas Chromatography-Olfactometry (GC-O) equipped with a sniffing port.

Column: DB-Wax or equivalent polar column to separate the thiol from impurities.

Panel: 6-8 trained judges.

Procedure:

o Inject sample.[2]

o Panelist records time of odor onset, duration, and descriptor (e.g., "Sulfurous," "Fruity,"
"Ribes").

o Correlate retention time with FID/MS signal.

o Calculation: Calculate the Charm values or Osme values to quantify potency.

Protocol B: Thiol Reactivity Assay (Ellman’s Reagent)

Objective: Quantify the nucleophilic availability of the -SH group compared to standard thiols
(e.g., Cysteine).

o Reagent: 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).
o Buffer: 0.1 M Sodium Phosphate, pH 8.0, containing 1 mM EDTA.
o Workflow:

o Dissolve test compound in DMSO (stock 10 mM).

o Add 10 pL stock to 990 uL Buffer containing 100 uM DTNB.
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o Incubate at RT for 15 mins.

o Measure Absorbance at 412 nm (Formation of TNB2-).

» Validation: Compare reaction kinetics (

) against Cysteine. A slower rate indicates steric hindrance from the gem-dimethyl/methoxy
arrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Assessment: Biological Potential of 2-
Methoxy-4,4-dimethylpentane-1-thiol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2576425/docs#technical-assessment-biological-
potential-of-2-methoxy-4-4-dimethylpentane-1-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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